Cas no 30469-22-8 (()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one)

()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one structure
30469-22-8 structure
Product Name:()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
CAS No:30469-22-8
MF:C10H16O
MW:152.233443260193
CID:1443206
Update Time:2024-08-15

()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

    • (1Α,2Β,5Α)-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-ONE
    • ()-(1&#x3B1
    • ,2&#x3B2
    • ,5&#x3B1
    • EINECS 250-212-4
    • cis- Pinocamphone
    • (1)-(1alpha,2beta,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-one
    • Bicyclo(3.1.1)heptan-3-one, 2,6,6-trimethyl-, (1R,2R,5S)-rel-
    • Einecs 239-394-6
    • ()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
    • ()-(1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
    • Inchi: 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3/t6-,7+,8-/m0/s1
    • InChI Key: MQPHVIPKLRXGDJ-RNJXMRFFSA-N
    • SMILES: [C@]12([H])C[C@]([H])(C1(C)C)[C@H](C)C(=O)C2

Computed Properties

  • Exact Mass: 152.12
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.95
  • Boiling Point: 212°Cat760mmHg
  • Flash Point: 72.8°C
  • Refractive Index: 1.467
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